N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(dimethylamino)phenyl)ethyl)-2-(p-tolyloxy)acetamide

• IUPAC Name: N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-[4-(dimethylamino)phenyl]ethyl]-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C28H33N3O2/c1-21-8-14-26(15-9-21)33-20-28(32)29-18-27(23-10-12-25(13-11-23)30(2)3)31-17-16-22-6-4-5-7-24(22)19-31/h4-15,27H,16-20H2,1-3H3,(H,29,32)
• InChI Key: IARDOAUDWWCLIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCC(=O)NCC(C2=CC=C(C=C2)N(C)C)N3CCC4=CC=CC=C4C3
• Molecular Formula: C28H33N3O2
• Molecular Weight: 443.6 g/mol

Description

N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(4-(dimethylamino)phenyl)ethyl)-2-(p-tolyloxy)acetamide is a useful research compound. Its molecular formula is C28H33N3O2 and its molecular weight is 443.591. The purity is usually 95%.
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Scientific Research Applications

Structural Aspects and Properties

Research on amide-containing isoquinoline derivatives has shown that these compounds can form gels or crystalline solids upon treatment with mineral acids, with specific structural aspects facilitating gel formation or crystallinity. The study of these structural properties can aid in the development of materials with specific physical characteristics for various applications, such as in pharmaceutical formulations or as components in material science (Karmakar et al., 2007).

Synthesis Methods

Several studies have been conducted on synthesizing isoquinoline derivatives and related compounds, showcasing a variety of methods to achieve high purity and yield. These methods include practical synthetic routes for isoquinolinyl acetamide derivatives, highlighting the importance of efficient synthesis techniques in producing compounds for further research or potential therapeutic use (Wenpeng et al., 2014).

Potential Biological Activities

Isoquinoline derivatives have been investigated for their potential biological activities, including antimicrobial, antifungal, analgesic, anti-inflammatory, and anticancer properties. These studies contribute to the understanding of how structural variations in isoquinoline compounds can impact their biological efficacy and safety, which is crucial for the development of new pharmaceuticals (Bardiot et al., 2015; Yusov et al., 2019).